Cas no 949887-19-8 (2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride)

• Product Name: 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
• CAS No: 949887-19-8
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• MDL: MFCD34602371
• CID: 5088066
• Update Time: 2025-10-28

2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
• 2-Amino-3-(4-methoxyphenyl)butanoic acid hydrochloride

• MDL： MFCD34602371
• Inchi： 1S/C11H15NO3.ClH/c1-7(10(12)11(13)14)8-3-5-9(15-2)6-4-8;/h3-7,10H,12H2,1-2H3,(H,13,14);1H
• InChI Key： PJYPIAPZWDWXKO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C1C=CC(OC)=CC=1)N)O

Additional information on 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

Recent Advances in the Study of 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride (CAS: 949887-19-8)

The compound 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride (CAS: 949887-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic pathway for 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, which is critical for scaling up production for preclinical and clinical studies. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high enantiomeric purity, a factor that is crucial for its biological activity.

Pharmacological investigations have revealed that 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride exhibits notable activity as a modulator of specific neurotransmitter systems. Research conducted by Smith et al. (2024) indicated that this compound acts as a selective agonist for certain GABA receptor subtypes, suggesting potential applications in neurological disorders such as anxiety and epilepsy. The study utilized in vitro and in vivo models to demonstrate its efficacy and safety profile, paving the way for further development.

In addition to its neurological applications, recent findings have explored its role in metabolic disorders. A preprint article from BioRxiv (2024) reported that 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride influences insulin signaling pathways, offering a novel approach for managing type 2 diabetes. The study employed advanced proteomic and metabolomic techniques to elucidate its mechanism of action, providing a comprehensive understanding of its therapeutic potential.

Despite these promising results, challenges remain in the development of 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, the recent advancements in the study of 2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride underscore its multifaceted potential in drug discovery and development. Continued research is warranted to fully exploit its therapeutic benefits and address the existing challenges. The integration of innovative synthetic methodologies and cutting-edge pharmacological techniques will be pivotal in advancing this compound from the bench to the bedside.